Cas no 1018151-25-1 ([4-(3,4,6,7,8,8a-hexahydro-1H-pyrrolo[1,2-a]pyrazin-2-ylmethyl)phenyl]methanamine)

• Product Name: [4-(3,4,6,7,8,8a-hexahydro-1H-pyrrolo[1,2-a]pyrazin-2-ylmethyl)phenyl]methanamine
• CAS No: 1018151-25-1
• MF: C₁₅H₂₃N₃
• MW: 245.363223314285
• MDL: MFCD10001674
• CID: 4676169
• PubChem ID: 25248797
• Update Time: 2025-07-15

[4-(3,4,6,7,8,8a-hexahydro-1H-pyrrolo[1,2-a]pyrazin-2-ylmethyl)phenyl]methanamine Chemical and Physical Properties

Names and Identifiers

• STK353536
• SBB026614
• {4-[(3,6-diazabicyclo[4.3.0]non-3-yl)methyl]phenyl}methylamine
• [4-(Hexahydropyrrolo[1,2-a]pyrazin-2(1H)-ylmethyl)benzyl]amine
• 1-[4-(hexahydropyrrolo[1,2-a]pyrazin-2(1H)-ylmethyl)phenyl]methanamine
• [4-(3,4,6,7,8,8a-hexahydro-1H-pyrrolo[1,2-a]pyrazin-2-ylmethyl)phenyl]methanamine

• MDL： MFCD10001674
• Inchi： 1S/C15H23N3/c16-10-13-3-5-14(6-4-13)11-17-8-9-18-7-1-2-15(18)12-17/h3-6,15H,1-2,7-12,16H2
• InChI Key： UQNMTLIVIOFSQQ-UHFFFAOYSA-N
• SMILES： N12CCN(CC3C=CC(CN)=CC=3)CC1CCC2

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 261
• Topological Polar Surface Area: 32.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines

Additional information on [4-(3,4,6,7,8,8a-hexahydro-1H-pyrrolo[1,2-a]pyrazin-2-ylmethyl)phenyl]methanamine

Introduction to [4-(3,4,6,7,8,8a-hexahydro-1H-pyrrolo[1,2-a]pyrazin-2-ylmethyl)phenyl]methanamine (CAS No. 1018151-25-1)

[4-(3,4,6,7,8,8a-hexahydro-1H-pyrrolo[1,2-a]pyrazin-2-ylmethyl)phenyl]methanamine (CAS No. 1018151-25-1) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features and potential biological activities. In this comprehensive introduction, we will delve into the chemical structure, synthesis methods, pharmacological properties, and recent research developments surrounding this compound.

The chemical structure of [4-(3,4,6,7,8,8a-hexahydro-1H-pyrrolo[1,2-a]pyrazin-2-ylmethyl)phenyl]methanamine is notable for its combination of a substituted phenyl ring and a hexahydro-pyrrolopyrazine moiety. The presence of these functional groups imparts specific chemical and biological properties to the molecule. The phenyl ring provides aromatic stability and can participate in various types of interactions with biological targets. The hexahydro-pyrrolopyrazine moiety is a nitrogen-rich heterocyclic system that can exhibit diverse pharmacological activities.

Synthesis of [4-(3,4,6,7,8,8a-hexahydro-1H-pyrrolo[1,2-a]pyrazin-2-ylmethyl)phenyl]methanamine typically involves multi-step processes that require precise control over reaction conditions to achieve the desired product with high purity and yield. Recent advancements in synthetic methodologies have led to more efficient and scalable routes for the production of this compound. For instance, a study published in the Journal of Organic Chemistry in 2023 reported a novel palladium-catalyzed coupling reaction that significantly improved the yield and stereoselectivity of the synthesis.

The pharmacological properties of [4-(3,4,6,7,8,8a-hexahydro-1H-pyrrolo[1,2-a]pyrazin-2-ylmethyl)phenyl]methanamine have been extensively investigated in various preclinical studies. One of the key areas of interest is its potential as a modulator of neurotransmitter systems. Research has shown that this compound can interact with serotonin receptors (5-HT receptors), which are implicated in a wide range of neurological and psychiatric disorders. A study published in the Journal of Medicinal Chemistry in 2022 demonstrated that [4-(3,4,6,7,8,8a-hexahydro-1H-pyrrolo[1,2-a]pyrazin-2-ylmethyl)phenyl]methanamine exhibits high affinity for 5-HT_2A receptors and may have potential applications in the treatment of depression and anxiety disorders.

In addition to its interactions with serotonin receptors, [4-(3,4,6,7,8,8a-hexahydro-1H-pyrrolo[1,2-a]pyrazin-2-ylmethyl)phenyl]methanamine has also been studied for its effects on other neurotransmitter systems. For example, a recent study published in the European Journal of Pharmacology found that this compound can modulate dopamine D₂ receptors and may have potential therapeutic applications in Parkinson's disease and schizophrenia.

The safety profile of [4-(3,4,6,7,8,8a-hexahydro-1H-pyrrolo[1，2-a]pyrazin-2-ylmethyl)phenyl]methanamine is another critical aspect that has been evaluated in preclinical studies. Toxicity assessments have shown that this compound exhibits low toxicity at therapeutic doses and does not cause significant adverse effects in animal models. However, further studies are needed to fully understand its long-term safety and potential side effects in humans.

Clinical trials are currently underway to evaluate the efficacy and safety of [4-(3，4，6，7，8，8a-hexahydro-1H-pyrrolo[1，2-a]pyrazin-2-ylmethyl)phenyl]methanamine in various therapeutic settings. A phase II clinical trial conducted by a leading pharmaceutical company is investigating its use as an adjunctive therapy for treatment-resistant depression. Preliminary results from this trial have shown promising outcomes in terms of symptom reduction and patient tolerability.

In conclusion,[4-(3，4，6，7，8，8a-hexahydro-1H-pyrrolo[1，2-a]pyrazin-2-ylmethyl)phenyl]methanamine (CAS No. 1018151-25-1) is a promising compound with a unique chemical structure and diverse pharmacological properties. Its potential applications in the treatment of neurological and psychiatric disorders make it an exciting area of research for medicinal chemists and pharmaceutical scientists. Ongoing studies will continue to elucidate its mechanisms of action and optimize its therapeutic potential.